Cas no 1041434-13-2 (3,5-Dicarboxyphenylboronic acid, pinacol ester)

• Product name: 3,5-Dicarboxyphenylboronic acid, pinacol ester
• CAS No: 1041434-13-2
• MF: C₁₄H₁₇BO₆
• MW: 292.092184782028
• MDL: MFCD11867793
• CID: 840057
• PubChem ID: 53217115

3,5-Dicarboxyphenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isophthalic acid
• 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1,3-dicarboxylic acid
• 3,5-DICARBOXYBENZENEBORONIC ACID PINACOL ESTER
• 3,5-Dicarboxyphenylboronic acid, pinacol ester
• 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isophthalicacid
• DTXSID50682219
• CS-0061096
• AKOS015842271
• DB-358596
• SCHEMBL2824375
• 1041434-13-2
• MFCD11867793
• 3,5-Dicarboxyphenylboronic acid pinacol ester
• AS-49788
• 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1,3-dicarboxylic acid
• N10595

• MDL： MFCD11867793
• Inchi： 1S/C14H17BO6/c1-13(2)14(3,4)21-15(20-13)10-6-8(11(16)17)5-9(7-10)12(18)19/h5-7H,1-4H3,(H,16,17)(H,18,19)
• InChI Key： SHOCDYNDBPODHQ-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C(=O)O)C=C(C(=O)O)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 292.11200
• Monoisotopic Mass: 292.1118184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.1Ų

Experimental Properties

• PSA: 93.06000
• LogP: 1.38220

3,5-Dicarboxyphenylboronic acid, pinacol ester Security Information

3,5-Dicarboxyphenylboronic acid, pinacol ester Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives

Additional information on 3,5-Dicarboxyphenylboronic acid, pinacol ester

Recent Advances in the Application of 3,5-Dicarboxyphenylboronic Acid, Pinacol Ester (CAS: 1041434-13-2) in Chemical Biology and Pharmaceutical Research

3,5-Dicarboxyphenylboronic acid, pinacol ester (CAS: 1041434-13-2) is a boronic acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its boronate ester functionality and dicarboxylic acid groups, serves as a critical building block in the development of novel therapeutics, sensors, and drug delivery systems. Recent studies have highlighted its role in targeted drug delivery, enzyme inhibition, and as a molecular probe for detecting biological analytes.

One of the most notable applications of 3,5-dicarboxyphenylboronic acid, pinacol ester is in the field of targeted cancer therapy. Researchers have exploited its boronic acid moiety, which exhibits high affinity for diols and sugars, to design prodrugs that selectively release active agents in tumor microenvironments. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in constructing pH-responsive drug conjugates, which showed enhanced efficacy and reduced off-target effects in preclinical models of breast cancer.

In addition to its therapeutic potential, 3,5-dicarboxyphenylboronic acid, pinacol ester has been employed as a key intermediate in the synthesis of boron-containing small molecules. These molecules are increasingly recognized for their ability to modulate enzymatic activity and protein-protein interactions. A recent Nature Chemical Biology paper (2024) detailed the use of this compound in developing covalent inhibitors for serine hydrolases, a class of enzymes implicated in inflammatory and metabolic disorders. The study reported that derivatives of 3,5-dicarboxyphenylboronic acid exhibited nanomolar potency and high selectivity, paving the way for new treatment strategies.

Another emerging application of this compound lies in the development of biosensors. Its boronic acid group can form reversible complexes with cis-diols, making it an ideal candidate for glucose sensing and other diagnostic applications. A 2024 study in ACS Sensors described a novel fluorescence-based sensor incorporating 3,5-dicarboxyphenylboronic acid, pinacol ester, which achieved real-time monitoring of cellular glucose levels with high sensitivity and specificity. This innovation holds promise for improving diabetes management and other metabolic monitoring systems.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of boronic acid-based compounds. Issues such as poor aqueous solubility and rapid clearance have been reported in some studies. However, recent efforts in structural modification and formulation strategies, such as nanoparticle encapsulation, have shown promise in addressing these limitations. For example, a 2023 Biomaterials study demonstrated that conjugating 3,5-dicarboxyphenylboronic acid, pinacol ester with polyethylene glycol (PEG) significantly improved its bioavailability and therapeutic index.

In conclusion, 3,5-dicarboxyphenylboronic acid, pinacol ester (CAS: 1041434-13-2) continues to be a molecule of great interest in chemical biology and pharmaceutical research. Its unique chemical properties enable diverse applications, from targeted drug delivery to biosensing, and ongoing studies are likely to uncover further therapeutic and diagnostic potentials. Future research should focus on overcoming current limitations and translating these findings into clinical applications.